Cas no 2138557-08-9 (4-methyl-3-(4-methyl-1H-pyrazol-1-yl)cyclohexan-1-ol)

• Product Name: 4-methyl-3-(4-methyl-1H-pyrazol-1-yl)cyclohexan-1-ol
• CAS No: 2138557-08-9
• MF: C₁₁H₁₈N₂O
• MW: 194.273422718048
• CID: 5810183
• PubChem ID: 165490840
• Update Time: 2025-11-01

4-methyl-3-(4-methyl-1H-pyrazol-1-yl)cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1158953
• 4-methyl-3-(4-methyl-1H-pyrazol-1-yl)cyclohexan-1-ol
• 2138557-08-9

• Inchi： 1S/C11H18N2O/c1-8-6-12-13(7-8)11-5-10(14)4-3-9(11)2/h6-7,9-11,14H,3-5H2,1-2H3
• InChI Key： UUDQTXPCKZDUJM-UHFFFAOYSA-N
• SMILES： OC1CCC(C)C(C1)N1C=C(C)C=N1

Computed Properties

• Exact Mass: 194.141913202g/mol
• Monoisotopic Mass: 194.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 38Ų

Additional information on 4-methyl-3-(4-methyl-1H-pyrazol-1-yl)cyclohexan-1-ol

4-Methyl-3-(4-Methyl-1H-Pyrazol-1-yl)cyclohexan-1-ol (CAS No. 2138557-08-9): A Comprehensive Overview

4-Methyl-3-(4-methyl-1H-pyrazol-1-yl)cyclohexan-1-ol (CAS No. 2138557-08-9) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential biological activities. This compound belongs to the class of cyclohexanols and is characterized by the presence of a pyrazole ring and methyl substituents, which contribute to its distinct chemical properties and biological profile.

The pyrazole ring is a five-membered heterocyclic compound with two nitrogen atoms, which is known for its versatile reactivity and biological significance. In 4-methyl-3-(4-methyl-1H-pyrazol-1-yl)cyclohexan-1-ol, the pyrazole ring is attached to a cyclohexane ring, creating a complex structure that can interact with various biological targets. The methyl groups further enhance the compound's lipophilicity and stability, making it an attractive candidate for drug development.

Recent studies have explored the potential therapeutic applications of 4-methyl-3-(4-methyl-1H-pyrazol-1-yl)cyclohexan-1-ol in various disease models. One notable area of research is its anti-inflammatory properties. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, which are key mediators of inflammation. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is the compound's potential as an anti-cancer agent. Research has demonstrated that 4-methyl-3-(4-methyl-1H-pyrazol-1-yl)cyclohexan-1-ol can induce apoptosis in cancer cells by modulating signaling pathways involved in cell survival and proliferation. Specifically, it has been shown to inhibit the activation of the Akt/mTOR pathway, which is frequently dysregulated in various types of cancer. These findings suggest that this compound could be developed into a novel therapeutic agent for cancer treatment.

In addition to its anti-inflammatory and anti-cancer properties, 4-methyl-3-(4-methyl-1H-pyrazol-1-yl)cyclohexan-1-ol has also been investigated for its neuroprotective effects. Studies have shown that this compound can protect neurons from oxidative stress and prevent neurodegeneration in models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The mechanism behind these effects is thought to involve the modulation of mitochondrial function and the reduction of oxidative stress.

The pharmacokinetic properties of 4-methyl-3-(4-methyl-1H-pyrazol-1-yl)cyclohexan-1-ol have also been studied to assess its suitability for drug development. Preliminary data indicate that this compound has favorable oral bioavailability and a reasonable half-life, which are important factors for ensuring effective drug delivery. However, further research is needed to optimize its pharmacokinetic profile and enhance its therapeutic efficacy.

From a synthetic chemistry perspective, 4-methyl-3-(4-methyl-1H-pyrazol-1-y)cyclohexan-o-l can be prepared through a multi-step synthesis involving the formation of the pyrazole ring followed by functional group manipulations to introduce the cyclohexane ring and methyl substituents. The synthetic route has been optimized to achieve high yields and purity, making it feasible for large-scale production.

In conclusion, 4-methyl-3-(4-methyl-H-pyrazol-y)cyclohexan-o-l (CAS No. 2138557-08) represents a promising compound with diverse biological activities and potential therapeutic applications. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its properties for clinical use. As the field of medicinal chemistry advances, compounds like 4-methyl--(methyl-H-pyrazo-y)cyclohe-an-o-l are likely to play increasingly important roles in the development of new drugs for treating various diseases.